Cas no 2680804-75-3 (tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2680804-75-3
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5635152
• PubChem ID: 165927093
• Update Time: 2025-05-20

tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate
• 2680804-75-3
• EN300-28291682

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(19)17-11-8-12(18)14-10(11)6-9(20-4)7-13(14)21-5/h6-7,11H,8H2,1-5H3,(H,17,19)
• InChI Key： HCYGWQUBCMKRIG-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=C(C=C(C=2C(C1)=O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate

tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680804-75-3): A Comprehensive Overview

The compound tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate, identified by the CAS number 2680804-75-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted indene moiety. The indene ring system is substituted with methoxy groups at positions 4 and 6, and an oxo group at position 3, making it a unique and complex molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate through various routes. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the precise assembly of the indene ring system with high regioselectivity. This method has been optimized in recent studies to enhance yield and reduce reaction time, making it more feasible for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the carbamate linkage, further improving the overall efficiency of the synthesis process.

The structural complexity of this compound renders it highly functionalizable, enabling its application in diverse areas. In pharmaceutical research, tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate has been investigated as a potential lead compound for drug development. Its unique combination of steric and electronic properties makes it an attractive candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its role in anti-cancer drug discovery.

In the field of agrochemistry, this compound has shown promise as a bioactive agent with potential pesticidal properties. The methoxy groups on the indene ring contribute to its lipophilicity and stability in various environmental conditions, making it suitable for agricultural applications. Furthermore, its carbamate functionality allows for controlled release mechanisms when formulated into pesticides or herbicides.

From a materials science perspective, tert-butyl N-(4,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yli carbanmate has been explored as a precursor for advanced materials such as polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a valuable building block for developing high-performance materials with tailored properties.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is crucial for assessing its environmental impact when used in agrochemical or industrial applications. Additionally, toxicity studies have revealed that it poses minimal risk to non-target organisms when applied within recommended limits.

In conclusion,tert-butyl N-(4,6-dimethoxy -3 -oxo -2 , 3 -dihydro -1 H -inden -1 - yl ) carbanmate ( CAS No . 2680804 -75 - 3 ) stands out as a multifaceted compound with significant potential across various industries . Its unique structure , coupled with recent advancements in synthesis and application , positions it as a key player in modern chemical research . As ongoing studies continue to uncover new insights into its properties and uses , this compound is poised to make even greater contributions to science and technology .